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Compound of Interest

Compound Name: p-METHYLACETOPHENONE

Cat. No.: B140295

An In-depth Technical Guide to the Physical Properties of p-Methylacetophenone

Introduction

p-Methylacetophenone, also known as 4'-methylacetophenone or methyl p-tolyl ketone, is an
aromatic ketone with the chemical formula CoH100.[1][2][3][4][5] It is a naturally occurring
compound found in substances like mango, tomato, and orange, and is widely utilized in the
fragrance and flavor industries for its sweet, floral, and fruity aroma.[6][7] Furthermore, it serves
as a crucial intermediate in the synthesis of pharmaceuticals and other organic compounds.[1]
[6] This guide provides a comprehensive overview of the key physical properties of p-
methylacetophenone, detailed experimental protocols for their determination, and a logical
visualization of their interrelationships, intended for researchers, scientists, and professionals in
drug development.

Quantitative Physical Properties

The physical characteristics of p-methylacetophenone have been extensively documented.
The following table summarizes the key quantitative data from various sources. Note that some
variation exists in reported values, which can be attributed to differences in purity and
measurement conditions.
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Property Value Units Conditions Source(s)
Molecular
CoH100 - - [1]1[2][3][4]
Formula
Molecular Weight  134.18 g/mol - [L][2][6]1181°1110]
Colorless to pale
yellow liquid or ]
Appearance ) - Ambient [31[61[81I9]
low melting
crystalline solid
Sweet, floral,
fruity;
Odor reminiscent of - - [61[71[11]
hawthorn and
cherry
Melting Point 22 -24 °C - [3][6][10][11][12]
28 °C - [21[3][4][13]
Boiling Point 224 - 227 °C 760 mmHg [11021141113]
226 °C 760 mmHg [6][8][10][12][14]
Density 1.004 - 1.006 g/mL 20 °C [4106][10][11]
1.005 g/mL 25°C [6][10][12][14]
Refractive Index 1.532-1.535 nD 20 °C [1][2][6][10][14]
Solubility (Water)  0.37 - 2.07 g/L 15°C [3][6]1[8][14][15]
Soluble in
B ethanol, ether,
Solubility (Other) - - [31[7]
benzene,
chloroform, oils
Flash Point 82-92 °C Closed Cup [71[9][10][12]
Vapor Pressure 0.05-0.22 mmHg 20 °C [3][16]
Log P (o/w) 21-2.22 - 25-35°C [3][16]
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Dipole Moment 3.16 D - [2]

1H NMR, 13C

NMR, IR, and

Mass 17][18][19][20
Spectral Data - } [17][18][19][20]

Spectrometry [21]

data are

available

Experimental Protocols

The determination of physical properties is fundamental to chemical characterization. Standard
laboratory procedures are employed to measure the melting point, boiling point, and density of
p-methylacetophenone.

Melting Point Determination (Capillary Method)

The melting point, a crucial indicator of purity, is the temperature range over which a solid
transitions to a liquid.[22]

o Apparatus: Mel-Temp apparatus or Thiele tube, capillary tubes, thermometer.
e Procedure:

o Sample Preparation: A small amount of solid p-methylacetophenone is finely powdered
and packed into a capillary tube (sealed at one end) to a height of a few millimeters.[23]

o Apparatus Setup (Mel-Temp): The capillary tube is placed in the heating block of the
apparatus next to a calibrated thermometer.[22]

o Heating: The sample is heated rapidly to obtain an approximate melting point. The
procedure is then repeated with a fresh sample, heating slowly (1-2 °C per minute) as the
temperature approaches the approximate melting point.[22]

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a
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clear liquid is the end of the range.[22] For a pure compound, this range is typically narrow
(0.5-1.0 °C).[22]

Boiling Point Determination (Thiele Tube Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding
atmospheric pressure.

o Apparatus: Thiele tube, small test tube (e.qg., ignition tube), capillary tube (sealed at one
end), thermometer, heating oil (e.g., paraffin), Bunsen burner.

e Procedure:

o Sample Preparation: A small amount of liquid p-methylacetophenone is placed in the
small test tube. A capillary tube, sealed at one end, is placed inside the test tube with its
open end submerged in the liquid.[24]

o Apparatus Setup: The test tube assembly is attached to a thermometer using a rubber
band, ensuring the sample is level with the thermometer bulb. This assembly is then
clamped and immersed in a Thiele tube containing heating oil, making sure the oil level is
above the sample level.[24]

o Heating: The side arm of the Thiele tube is gently heated. As the temperature rises, air
trapped in the capillary tube will escape, forming a stream of bubbles.[24]

o Observation: Heating is continued until a rapid and continuous stream of bubbles emerges
from the capillary. The heat is then removed. The temperature at which the bubbling stops
and the liquid begins to enter the capillary tube is recorded as the boiling point.[24]

Density Determination

Density is the mass of a substance per unit volume.

o Apparatus: Digital density meter, or alternatively, a pycnometer (specific gravity bottle) and
an analytical balance.

e Procedure (Using a Density Meter):
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o Calibration: The density meter is calibrated according to the manufacturer's instructions,
typically using dry air and deionized, doubly distilled water at a known temperature.[25]

o Sample Introduction: The sample of p-methylacetophenone is injected into the
measurement cell of the instrument, ensuring no air bubbles are present.

o Measurement: The instrument measures the oscillation frequency of a U-tube containing
the sample, which is directly related to its density. The temperature is precisely controlled
during the measurement. The result is displayed digitally.[25]

o Cleaning: The measurement cell is thoroughly cleaned with appropriate solvents and dried
before the next measurement.

Visualization of Property Relationships

The physical properties of a molecule like p-methylacetophenone are not independent but are
logically interconnected, stemming from its fundamental molecular structure. The following
diagram illustrates these relationships.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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